Cas no 1060183-66-5 (N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide)
N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide
- N-cyclohexyl-2-(3-ethyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetamide
- F5060-0192
- N-cyclohexyl-2-(3-ethyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide
- AKOS024493961
- 1060183-66-5
-
- Inchi: 1S/C14H20N6O2/c1-2-20-13-12(17-18-20)14(22)19(9-15-13)8-11(21)16-10-6-4-3-5-7-10/h9-10H,2-8H2,1H3,(H,16,21)
- InChI Key: JKVHXMXIGBQQAZ-UHFFFAOYSA-N
- SMILES: O=C(CN1C=NC2=C(C1=O)N=NN2CC)NC1CCCCC1
Computed Properties
- Exact Mass: 304.16477390g/mol
- Monoisotopic Mass: 304.16477390g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 92.5Ų
N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5060-0192-2μmol |
N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide |
1060183-66-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0192-5μmol |
N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide |
1060183-66-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0192-10μmol |
N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide |
1060183-66-5 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0192-20μmol |
N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide |
1060183-66-5 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0192-1mg |
N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide |
1060183-66-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0192-2mg |
N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide |
1060183-66-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0192-3mg |
N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide |
1060183-66-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0192-4mg |
N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide |
1060183-66-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0192-5mg |
N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide |
1060183-66-5 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0192-10mg |
N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide |
1060183-66-5 | 10mg |
$79.0 | 2023-09-10 |
N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide
Comprehensive Analysis of N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide (CAS 1060183-66-5)
The compound N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide (CAS 1060183-66-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a triazolopyrimidine core, makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways. Researchers are increasingly exploring its potential as a kinase inhibitor, a hot topic in oncology and autoimmune disease therapeutics.
One of the most searched questions in scientific databases revolves around the synthetic route of CAS 1060183-66-5. This compound is typically synthesized through multi-step organic reactions, including cyclization and amidation processes. The triazolo[4,5-d]pyrimidine scaffold is constructed using ethyl acetoacetate and hydrazine derivatives, followed by functionalization with a cyclohexylacetamide moiety. Such synthetic strategies align with the growing demand for green chemistry and atom-economical methods, which are trending in modern organic synthesis.
In the context of drug-likeness, N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide exhibits favorable properties such as moderate lipophilicity and hydrogen-bonding capacity. These characteristics are critical for bioavailability, a frequently searched term in pharmacokinetics. Computational studies suggest that this compound may interact with ATP-binding sites of kinases, a mechanism shared by many FDA-approved drugs. This aligns with the current focus on precision medicine and targeted therapy in pharmaceutical R&D.
The spectroscopic characterization of CAS 1060183-66-5 is another area of interest. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) data confirm the presence of distinct proton environments in the cyclohexyl and triazolopyrimidine moieties. Such analytical techniques are essential for quality control in API manufacturing, a sector experiencing rapid growth due to increased demand for generic drugs.
Recent patent literature highlights derivatives of N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide as potential modulators of immune checkpoints, a breakthrough area in cancer immunotherapy. This connection to PD-1/PD-L1 inhibitors makes it relevant to current discussions about combination therapies in oncology. Additionally, its structural similarity to purine analogs raises possibilities in antiviral research, particularly against RNA viruses—a timely subject given global health concerns.
From a commercial perspective, suppliers of CAS 1060183-66-5 often emphasize its high purity grade (>98%) and stability under standard storage conditions. These parameters are crucial for researchers investigating structure-activity relationships (SAR), a common search term among medicinal chemists. The compound's scaffold diversity also makes it valuable for fragment-based drug design, an approach gaining traction in AI-assisted drug discovery platforms.
Environmental and regulatory aspects of N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide are frequently queried in regulatory databases. While not classified as hazardous, proper handling procedures are recommended due to its potential dust explosibility—a safety consideration emphasized in GMP facilities. This aligns with industry-wide shifts toward sustainable laboratory practices and occupational health standards.
In conclusion, CAS 1060183-66-5 represents a versatile chemical entity with multifaceted applications in drug development. Its triazolopyrimidine-acetamide hybrid structure bridges several therapeutic areas, from oncology to infectious diseases. As research continues to explore its pharmacophore features and polypharmacology potential, this compound remains a compelling subject for both academic and industrial investigations in the evolving landscape of small-molecule therapeutics.
1060183-66-5 (N-cyclohexyl-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)